Cas no 1361601-46-8 (2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361601-46-8
• MF: C₁₃H₈Cl₃N₃
• MW: 312.581719398499
• CID: 4970241
• Update Time: 2025-05-19

2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C13H8Cl3N3/c14-7-5-10(12(16)11(15)6-7)9-2-1-8(3-4-17)19-13(9)18/h1-2,5-6H,3H2,(H2,18,19)
• InChI Key： NSIPSXGSNYMVIK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CC=C(CC#N)N=C1N)Cl)Cl

Computed Properties

• Exact Mass: 310.978
• Monoisotopic Mass: 310.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile

2-Amino-3-(2,3,5-Trichlorophenyl)Pyridine-6-Acetonitrile: A Comprehensive Overview

The compound with CAS No. 1361601-46-8, known as 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include an amino group at position 2 of the pyridine ring, a trichlorophenyl substituent at position 3, and an acetonitrile group at position 6. These functional groups contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The trichlorophenyl group, in particular, has been shown to enhance the molecule's stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the acetonitrile group at position 6 plays a crucial role in modulating the compound's electronic properties, which can influence its interaction with biological targets.

One of the most significant advancements in understanding this compound has come from its application in anti-cancer research. Researchers have demonstrated that 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile exhibits potent anti-proliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in cell cycle regulation and apoptosis induction. Furthermore, its selectivity for cancer cells over normal cells suggests a potential reduction in adverse side effects compared to traditional chemotherapy agents.

In addition to its therapeutic applications, this compound has also been explored for its potential in agrochemicals. The trichlorophenyl group imparts significant insecticidal activity, making it a viable candidate for pest control applications. Recent field trials have shown promising results in terms of efficacy and environmental safety, particularly when compared to conventional pesticides.

The synthesis of 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product. Moreover, advancements in green chemistry have enabled the development of more sustainable synthesis pathways, reducing the environmental footprint of its production.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial findings indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further studies are required to fully understand its long-term ecological impact.

In conclusion, 2-Amino-3-(2,3,5-trichlorophenyl)pyridine-6-acetonitrile represents a versatile and innovative molecule with broad applications across multiple industries. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable asset in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine and agriculture.